1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione

• IUPAC Name: 1,3-dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C13H19N5O2/c1-10(9-18-6-4-5-15-18)14-8-11-7-12(19)17(3)13(20)16(11)2/h4-7,10,14H,8-9H2,1-3H3
• InChI Key: YUVRDAXUDSDAGI-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)NCC2=CC(=O)N(C(=O)N2C)C
• Molecular Formula: C13H19N5O2
• Molecular Weight: 277.32 g/mol

Description

1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione, also known as PP2, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. PP2 was first synthesized in 1994 and has since been used as a research tool to investigate the role of protein tyrosine kinases (PTKs) in various cellular processes.

Mechanism of Action

1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione acts as a competitive inhibitor of the ATP-binding site of Src family kinases, which prevents the phosphorylation of their substrates. This leads to the inhibition of downstream signaling pathways that are involved in various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, migration, and invasion. 1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione has also been shown to induce apoptosis in various cancer cell lines. In addition, 1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione has been shown to modulate the activity of ion channels and transporters, which may contribute to its physiological effects.

Advantages and Limitations for Lab Experiments

1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione has several advantages as a research tool, including its high selectivity for Src family kinases, its ability to inhibit the activity of these kinases in a reversible manner, and its low toxicity. However, 1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione also has some limitations, including its poor solubility in aqueous solutions, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione. One direction is to investigate the potential therapeutic applications of 1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione in various diseases, including cancer and inflammatory diseases. Another direction is to develop more potent and selective inhibitors of Src family kinases that can be used as research tools and potential therapeutics. Finally, further research is needed to elucidate the precise mechanisms underlying the biochemical and physiological effects of 1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione.

Synthesis Methods

1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione can be synthesized through a multistep process involving the reaction of 2,4-dichloropyrimidine with 1-pyrazol-1-ylpropane-2-amine, followed by the reaction of the resulting intermediate with N,N-dimethylformamide dimethyl acetal and formaldehyde. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione has been extensively used as a research tool to investigate the role of PTKs in various cellular processes. PTKs are a family of enzymes that play a crucial role in cell signaling and are involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. 1,3-Dimethyl-6-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]pyrimidine-2,4-dione has been shown to selectively inhibit the activity of Src family kinases, which are a subfamily of PTKs.